Cas no 29883-15-6 (Amygdalin)

Amygdalin is a naturally occurring cyanogenic glycoside extracted from the kernels of apricot pits or other Prunus species. It exhibits potent antioxidant and anti-inflammatory properties, with potential applications in the development of therapeutic agents for cancer treatment and prevention. Its unique mechanism of action involves the release of benzaldehyde and hydrogen cyanide upon hydrolysis.

Amygdalin structure

Product Name:Amygdalin

CAS No:29883-15-6

MF:C₂₀H₂₇NO₁₁

MW:457.4285

MDL:MFCD00006598

CID:53540

PubChem ID:24891046

Update Time:2025-09-01

Amygdalin Chemical and Physical Properties

Names and Identifiers

- D(-)-Amygdalin hydrate
- 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
- AMYGDALIN
- BENZENEACETONITRILE-[(6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY]-, (R)-
- D(-)-AMYGDALIN
- D-AMYGDALIN
- D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
- D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE D-MANDELONITRILE BETA-GENTIOBIOSIDE
- D-MANDELONITRILE-BETA-D-GLUCOSIDO-6-BETA-D-GLUCOSIDE
- D-MANDELONITRILE-BETA-GENTIOBIOSIDE
- GLUCOPRUNASIN
- LAETRILE
- MANDELONITRILE GENTIOBIOSIDE
- (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneaceto
- (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneacetonit
- (r)-oxy)
- (r)-y)
- amygdaloside
- benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)
- benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)ox
- AMYGDALIN(P)
- D-AMYGLADIN
- D-Mandelonitrile 6-O-β-D-glucosido-β-D-glucoside
- D-Mandelonitrile-β-gentiobioside
- Mygdalin
- Nitrilosides
- rile
- vitamin b17
- D-(-)-Amygdalin
- (R)-Amygdalin
- (R)-Amygdaloside
- (R)-Laenitrile
- (2R)-2-Phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-y
- [ "Amygdaloside", " Glucoprunasin" ]
- D(-)-Mandelonitrile-beta-D-gentiobioside
- 214UUQ9N0H
- R-Amygdalin
- Mandelonitrile-beta-gentiobioside
- (2R)-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy](phenyl)acetonitrile
- (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-
- Semen Armeniacae Amarum P.E
- CCG-269308
- A820093
- Mandelonitrile beta Gentiobioside
- (-)-D-mandelonitrile beta-D-gentiobioside
- HSDB 3559
- D-(-)-mandelonitrile-beta-D-gentiobioside
- 29883-15-6
- AMYGDALIN [HSDB]
- Benzeneacetonitrile, alpha-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-
- AMYGDALIN [WHO-DD]
- DTXSID00897159
- UNII-214UUQ9N0H
- NSC251222
- AMYGDALIN [MI]
- MLS002473175
- AC-27315
- (2R)-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)(phenyl)acetonitrile
- bmse000139
- EINECS 249-925-3
- Amygdalin (Vitamin B17)
- CHEBI:17019
- NSC 15780
- s2260
- 5-17-08-00118 (Beilstein Handbook Reference)
- SMR001397267
- NSC-15780
- HMS2205O07
- Benzeneacetonitrile,a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (aR)-
- (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
- (R)-alpha-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)benzeneacetonitrile
- HY-N0190
- XUCIJNAGGSZNQT-JHSLDZJXSA-N
- NS00015336
- AMY33421
- CS-6162
- (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
- (2R)-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)(PHENYL)ACETONITRILE
- BRN 0066856
- CHEMBL461727
- DTXCID701326581
- AKOS016034288
- SMP1_000103
- SCHEMBL131406
- (R)-ALPHA-((6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY)BENZENEACETONITR ILE
- C08325
- Q410215
- DS-7377
- (R)-alpha-((6-O-beta-D-glucopyranosyl-beta-D- glucopyranosyl)oxy)benzeneacetonitrile
- Benzeneacetonitrile, (R)-
- CHEMBL2007233
- NSC15780
- Mandelonitrile-.beta.-gentiobioside
- NCI60_001147
- D(-)-Mandelonitrile-.beta.-D-gentiobioside
- BCP28269
- Benzeneacetonitrile, .alpha.-[(6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy]-, (R)-
- Mandelonitrile ?-gentiobioside
- Benzeneacetonitrile, .alpha.-((6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy)-, (R)-
- Peach Kernel Extract
- BRD-K03504028-001-07-6
- Amygdalin
- MDL： MFCD00006598
- Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)30-20-18(28)16(26)14(24)12(32-20)8-29-19-17(27)15(25)13(23)11(7-22)31-19/h1-5,10-20,22-28H,7-8H2/t10-,11+,12+,13+,14+,15-,16-,17+,18+,19+,20+/m0/s1
- InChI Key： XUCIJNAGGSZNQT-JHSLDZJXSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[C@@]([H])(C#N)C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 0066856

Computed Properties

Exact Mass: 457.15800
Monoisotopic Mass: 457.158411
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 32
Rotatable Bond Count: 7
Formal charge: 0
Complexity: 638
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Functional 3D Acceptor Count: 12
Functional 3D ring Count: 3
isomeric RMSD: 1.2
CID conformational isomer Count: 189
Topological Polar Surface Area: 202
Surface Charge: 0
Functional 3D Donor Count: 7
Rotatable Bond Count: 9.4
Molecular Weight: 457.4
XLogP3: -2.7
Topological Polar Surface Area: 202

Experimental Properties

Color/Form: Powder
Density: 1.4474 (rough estimate)
Melting Point: 223-226ºC
Boiling Point: 563.27°C (rough estimate)
Flash Point: 403.3°C
Refractive Index: -40 ° (C=2, H2O)
Solubility: H2O: 0.1 g/mL hot, clear to very faintly turbid, colorless
Water Partition Coefficient: 83G/L(25ºC)
PSA: 202.32000
LogP: -3.10802
Solubility: water
Merck: 14,597
Specific Rotation: -38.5º(C=4,H2O)
Optical Activity: [α]20/D −39±2°, c = 2% in H2O

Amygdalin Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S26; S36/37/39; S45
FLUKA BRAND F CODES：10-21
RTECS：OO8450000
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1(b)
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22

Amygdalin Customs Data

HS CODE：customs code:29389090

Amygdalin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KA7156-1g	Amygdalin	29883-15-6	≥97%	1g	￥70元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KA7156-5g	Amygdalin	29883-15-6	≥97%	5g	￥180元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0093-20mg	Amygdalin	29883-15-6	HPLC≥98%	20mg	￥80元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	K10050-1g	Amygdalin	29883-15-6	≥97%	1g	￥190元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	K10050-5g	Amygdalin	29883-15-6	≥97%	5g	￥645元	2023-09-15
Ambeed	A122268-250mg	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	250mg	$8.0	2025-02-27
Ambeed	A122268-1g	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	1g	$10.0	2025-02-27
Ambeed	A122268-5g	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	5g	$12.0	2025-02-27
Ambeed	A122268-10g	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	10g	$15.0	2025-02-27
Ambeed	A122268-25g	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	25g	$34.0	2025-02-27